
Cabazitaxel-d6 storage stability troubleshooting

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Cabazitaxel-d6

Cat. No.: S548459
Get Quote

Cabazitaxel-d6 Storage & Handling Data

The table below summarizes the key storage and handling parameters for Cabazitaxel-d6 based on available

information.

Parameter Specification / Recommendation

Molecular Formula C₄₅H₅₁D₆NO₁₄ [1]

Appearance White to off-white solid [1]

Purity ≥97.90% [1]

| Stock Solution Stability | -80°C: 6 months -20°C: 1 month [1] | | Solid Form Stability | -20°C: 3 years [1]

| | Solvent for Stock Solutions | DMSO [1] | | Solubility in DMSO | ≥100 mg/mL (118.77 mM) [1] |

Experimental Protocols & Key Considerations

For reliable results in your experiments, please consider the following methodologies and potential pitfalls.

Stock Solution Preparation: Dissolve Cabazitaxel-d6 in DMSO to prepare a concentrated stock
solution (e.g., 10-100 mM). Aliquot the stock solution immediately to avoid repeated freeze-thaw

cycles and store under the recommended conditions [1].
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Stability-Indicating Assay: Use High-Performance Liquid Chromatography (HPLC) to assess the

stability of your stock solutions over time. The method described for analyzing regular cabazitaxel can
be adapted: a C8 column with a linear elution gradient from 20% to 70% acetonitrile in 0.1%

trifluoroacetic acid, monitoring at 230 nm [2]. A decrease in the main peak area indicates degradation.
Handling and Contamination: Cabazitaxel-d6 is a controlled substance and is for research use
only, not for human administration [1]. Use appropriate personal protective equipment (PPE) such
as gloves to minimize risk of dermal exposure [3].

Troubleshooting Common Issues

Here are solutions to problems you might encounter while working with Cabazitaxel-d6.

Problem Possible Cause Suggested Solution

Precipitation in
stock solution

Solvent evaporation;

supersaturated solution;
freeze-thaw cycles.

Ensure stock solution is prepared in pure, dry

DMSO. Aliquot to minimize freeze-thaw cycles.
Warm and vortex briefly to re-dissolve before

use.

Loss of potency Degradation from improper

storage or repeated use of the
same stock vial.

Adhere strictly to recommended storage

temperatures and durations. Create small,
single-use aliquots. Regularly check solution

purity via HPLC.

Inconsistent
experimental
results

Variable compound

concentration due to
precipitation or degradation.

Use freshly thawed aliquots. Centrifuge stock

solutions briefly before use to pellet any
insoluble particles.

Frequently Asked Questions

What is the primary use of Cabazitaxel-d6?
Why is DMSO the recommended solvent?
Can I use the same storage protocol for regular cabazitaxel?

Experimental Workflow for Stock Solution Preparation

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7695035/
https://www.smolecule.com/products/s548459?utm_src=pdf-body
https://www.medchemexpress.com/cabazitaxel-d6.html?srsltid=AfmBOooMYbRFNcKmpGLSBtSFAB0CcZzea6aZF9FLdx4dIrzYDtuaa0vw
https://www.drugs.com/monograph/cabazitaxel.html
https://www.smolecule.com/products/s548459?utm_src=pdf-body
https://www.smolecule.com/products/s548459?utm_src=pdf-body
https://www.smolecule.com/products/s548459?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The diagram below outlines the key steps for preparing and storing Cabazitaxel-d6 stock solutions to ensure

stability.

Start Preparation

Weigh Cabazitaxel-d6
(White to off-white solid)

Dissolve in Dry DMSO
(Concentration: ~100 mg/mL)

Aliquot into Small Vials
Hygroscopic DMSO:

Use newly opened solvent
and keep vials tightly sealed.

Store Aliquots

Thaw and Use

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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